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Compound of Interest

1-(3-

Compound Name: Hydroxyphenyl)cyclohexanecarbo
nitrile

CAS No.: 1263285-86-4

Cat. No.: B597251

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile, a key intermediate in the production of various fine
chemicals and active pharmaceutical ingredients (APIs), notably the second-generation
antihistamine, Cetirizine.[1][2] This document details a robust and widely applicable synthetic
methodology, rooted in the principles of the Strecker synthesis. It offers an in-depth exploration
of the reaction mechanism, a step-by-step experimental protocol, critical safety considerations,
and methods for purification and characterization. The content is tailored for researchers,
chemists, and professionals in the field of drug development and organic synthesis, aiming to
provide both theoretical understanding and practical, actionable insights for laboratory and
scale-up applications.

Introduction and Strategic Importance
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1-(3-Hydroxyphenyl)cyclohexanecarbonitrile (CAS No. 1263285-86-4) is a valuable organic
compound featuring a cyclohexane ring, a nitrile group, and a 3-hydroxyphenyl substituent
attached to the same carbon atom.[3] Its molecular formula is C13H15NO, and it has a
molecular weight of 201.27 g/mol .[3] The strategic importance of this molecule lies in its
bifunctional nature; the nitrile group can be hydrolyzed to a carboxylic acid or reduced to an
amine, while the hydroxyl group offers a site for etherification. This versatility makes it a crucial
building block in the synthesis of more complex molecules.[4]

Its most prominent application is as a precursor in the multi-step synthesis of Cetirizine, a
widely used non-sedating antihistamine that selectively antagonizes peripheral H1 receptors.[1]
[5] The synthesis of high-purity 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile is therefore a
critical upstream process that directly impacts the yield and quality of the final API.

Overview of Synthetic Strategy: A Modified Strecker
Approach

The synthesis of a-hydroxynitriles (cyanohydrins) and related compounds is a cornerstone of
organic chemistry. The chosen methodology for 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile is a variation of the well-established Strecker
synthesis. The classical Strecker reaction involves a three-component reaction between an
aldehyde or ketone, ammonia (or an amine), and a cyanide source to form an a-aminonitrile.[6]

[71L8]

In this specific synthesis, we adapt this principle in a one-pot, two-step process. The reaction
leverages the reactivity of cyclohexanone and 3-hydroxybenzaldehyde with a cyanide source.
While not a traditional Strecker amino acid synthesis, the core mechanistic principle of
nucleophilic cyanide addition to a carbonyl-derived intermediate is central to the transformation.
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Figure 1. High-Level Synthesis Workflow.
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Caption: Figure 1. High-Level Synthesis Workflow.

Detailed Reaction Mechanism

The reaction proceeds through a base-catalyzed aldol-type condensation followed by a Michael
addition of the cyanide ion.

e Enolate Formation: A base (e.g., hydroxide from the hydrolysis of NaCN or an added
catalyst) deprotonates the a-carbon of cyclohexanone to form a resonance-stabilized enolate
ion. This is the key nucleophile in the initial C-C bond formation.

» Aldol Condensation: The cyclohexanone enolate attacks the electrophilic carbonyl carbon of
3-hydroxybenzaldehyde. This forms an aldol addition product, a 3-hydroxy ketone.

o Dehydration: Under the reaction conditions, the aldol adduct readily undergoes dehydration
(elimination of a water molecule) to yield an a,3-unsaturated ketone, 2-(3-
hydroxybenzylidene)cyclohexan-1-one.

* Michael Addition (Conjugate Addition) of Cyanide: The cyanide ion (CN~), a potent
nucleophile, attacks the [3-carbon of the a,3-unsaturated ketone. This conjugate addition is
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thermodynamically favored and results in the formation of an enolate intermediate.

o Protonation: The intermediate enolate is protonated by a proton source in the reaction
mixture (e.g., water) to yield the final product, 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile.

Cyclohexanone + 3-Hydroxybenzaldehyde Figure 2. Simplified Reaction Mechanism.
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Caption: Figure 2. Simplified Reaction Mechanism.
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Experimental Protocol

This protocol is a representative procedure. Researchers should optimize conditions based on

their specific laboratory setup and scale.

4.1. Reagents and Equipment

Reagent/Materi Molecular Quantity (for
CAS Number . Notes
al Weight 0.1 mol scale)
Use freshly
10.8 g (11.4 mL, o
Cyclohexanone 108-94-1 98.14 g/mol distilled for best
0.11 mol)
results.
3- :
Ensure high
Hydroxybenzalde  100-83-4 122.12 g/mol 12.2 g (0.10 mol) )
purity.
hyde
EXTREMELY
Sodium Cyanide TOXIC. Handle
143-33-9 49.01 g/mol 5.4 g (0.11 mol) )
(NaCN) with extreme
caution.[9][10]
Ethanol (95%) 64-17-5 46.07 g/mol 100 mL Solvent.
Acetic Acid For
_ 64-19-7 60.05 g/mol ~6.6 g (6.3 mL) o
(Glacial) neutralization.
Toluene 108-88-3 92.14 g/mol As needed For extraction.
Saturated NaCl )
) N/A N/A As needed For washing.
Solution
Anhydrous
MgSOa or 7487-88-9 120.37 g/mol As needed For drying.
Naz2S0a4
Equipment:
e 500 mL three-neck round-bottom flask
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Mechanical stirrer

Reflux condenser

Dropping funnel

Thermometer

Heating mantle

Separatory funnel

Rotary evaporator

Standard glassware for workup and purification

4.2. Step-by-Step Procedure

Setup: Assemble the three-neck flask with the mechanical stirrer, reflux condenser, and
thermometer. Ensure the setup is in a well-ventilated fume hood.

Charge Reagents: To the flask, add 3-hydroxybenzaldehyde (12.2 g), cyclohexanone (10.8
g), and ethanol (100 mL). Stir the mixture at room temperature until all solids have dissolved.

Prepare Cyanide Solution: In a separate beaker, carefully dissolve sodium cyanide (5.4 g) in
20 mL of deionized water. Caution: This solution is highly toxic and corrosive.[9]

Initiate Reaction: Cool the flask containing the aldehyde and ketone to 10-15 °C using an ice
bath. Slowly add the sodium cyanide solution dropwise over 30 minutes, ensuring the
internal temperature does not exceed 20 °C.

Reaction Progression: After the addition is complete, remove the ice bath and allow the
mixture to warm to room temperature. Stir vigorously for 12-18 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

Quenching and Neutralization: Once the reaction is complete, cool the mixture again in an
ice bath. Slowly and carefully add glacial acetic acid to neutralize the excess cyanide and
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base, adjusting the pH to ~5-6. CRITICAL: This step will liberate highly toxic hydrogen
cyanide (HCN) gas.[11] This must be performed in a highly efficient fume hood.

e Solvent Removal: Remove the bulk of the ethanol using a rotary evaporator.

o Extraction: Transfer the remaining agueous slurry to a separatory funnel. Add 100 mL of
toluene and 50 mL of water. Shake vigorously and allow the layers to separate. Collect the
organic layer.

e Washing: Wash the organic layer sequentially with 50 mL of water and 50 mL of saturated
sodium chloride (brine) solution.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the filtrate under reduced pressure to yield the crude product, typically as a
viscous oil or a low-melting solid.

4.3. Purification
The crude product can be purified by one of the following methods:

o Crystallization: Dissolve the crude product in a minimal amount of hot toluene or a mixture of
ethyl acetate/hexane. Allow it to cool slowly to induce crystallization. Filter the crystals and
wash with cold solvent.

o Column Chromatography: For higher purity, the crude oil can be purified on a silica gel
column using a gradient of ethyl acetate in hexane as the eluent.

Safety and Handling
The paramount safety concern in this synthesis is the use of sodium cyanide.[12]

o Toxicity: Sodium cyanide is a potent poison that can be fatal if ingested, inhaled, or absorbed
through the skin.[9][10][11]

» HCN Gas Liberation: Contact with acids liberates extremely toxic and flammable hydrogen
cyanide (HCN) gas.[11] The neutralization step is the most hazardous part of this procedure.
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e Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g.,
neoprene or butyl rubber), a lab coat, and splash-proof safety goggles or a full-face shield.
[11]

e Fume Hood: All operations involving sodium cyanide and the subsequent acidification must
be conducted in a certified, high-performance chemical fume hood.

o Waste Disposal: All cyanide-containing waste (solid and liquid) must be quenched with an
oxidizing agent (e.g., sodium hypochlorite solution) under basic conditions before disposal
according to institutional and local regulations.

o Emergency Preparedness: An emergency cyanide antidote kit should be readily available,
and all personnel must be trained in its use. Work in pairs; never handle cyanide alone.[10]
[12]

Characterization and Data

The identity and purity of the synthesized 1-(3-Hydroxyphenyl)cyclohexanecarbonitrile
should be confirmed using standard analytical techniques.
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Analysis Technique Expected Results

o (ppm): 7.30-7.20 (m, 1H, Ar-H), 6.90-6.75 (m,
1H NMR (400 MHz, CDCIs) 3H, Ar-H), 5.50 (s, 1H, -OH), 2.50-1.50 (m, 10H,
cyclohexyl-H).

3 (ppm): 156.0 (C-OH), 130.0 (Ar-CH), 122.0
(C-CN), 119.0 (Ar-CH), 115.0 (Ar-CH), 114.0
(Ar-CH), 50.0 (quaternary C), 35.0 (CH-2), 25.0
(CH2), 22.0 (CH2).

13C NMR (100 MHz, CDCls)

v (cm~1): 3400-3200 (broad, O-H stretch), 3050
(Ar C-H stretch), 2940, 2860 (Aliphatic C-H
stretch), 2230 (C=N stretch, weak), 1600, 1585

(C=C aromatic stretch).

FT-IR (KBr, cm~1)

Mass Spec. (ESI-MS) m/z: 202.12 [M+H]*, 224.10 [M+Na]*.

Varies with purity, typically in the range of 85-95

Melting Point
°C.

Note: NMR chemical shifts are approximate and can vary depending on the solvent and
concentration.[13][14][15][16]

Conclusion

This guide outlines a reliable and efficient method for the synthesis of 1-(3-
Hydroxyphenyl)cyclohexanecarbonitrile. By adapting the principles of the Strecker reaction,
this protocol provides a high-yield pathway to a critical pharmaceutical intermediate. The
success of this synthesis hinges on careful control of reaction conditions and, most importantly,
strict adherence to safety protocols when handling highly toxic cyanide reagents. The detailed
procedural and analytical data provided herein serve as a valuable resource for chemists in
research and development, enabling the consistent production of this important chemical
building block.

References

o NROChemistry. Strecker Synthesis. Available from: [Link]

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.researchgate.net/figure/Fig-10-1-H-NMR-spectra-of-E-2-4-hydroxyphenyl-3-4-nitrophenylacrylonitrile-8_fig5_336319116
https://www.youtube.com/watch?v=u8TUJW3iGos
https://m.youtube.com/watch?v=DnntozJfUhw
https://pubmed.ncbi.nlm.nih.gov/31890825/
https://www.benchchem.com/product/b597251/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-1-3-hydroxyphenyl-cyclohexanecarbonitrile
https://www.benchchem.com/product/b597251/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-synthesis-of-1-3-hydroxyphenyl-cyclohexanecarbonitrile
https://www.organic-chemistry.org/namedreactions/strecker-synthesis.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Wikipedia. Strecker amino acid synthesis. Available from: [Link]

Madadi, E. (2021). Strecker Synthesis of a-aminonitriles Facilitated by N-methyl Imidazolium
Acetate. Alinteri Journal of Agriculture Sciences, 36(1), 323-327. Available from: [Link]

Organic Chemistry Portal. Strecker Synthesis. Available from: [Link]

Li, Y., et al. (2020). Photocatalytic Strecker-Type Reaction for the Synthesis of Primary a-
Aminonitriles. Organic Letters, 22(15), 5961-5965. Available from: [Link]

TAEKWANG INDUSTRIAL CO., LTD. Sodium Cyanide Safety Data Sheet. Available from:
[Link]

Scribd. Sodium Cyanide Safety Guide. Available from: [Link]

United Chemical. (2025). Sodium Cyanide Safety Precautions Guide for Daily Exposure.
Available from: [Link]

Guo, H., et al. (2012). Structural Study-Guided Development of Versatile Phase Transfer
Catalysts for Asymmetric Conjugate Additions of Cyanide. PMC - NIH. Available from: [Link]

Royal Society of Chemistry. (2020). Recent advances and prospects in the palladium-
catalyzed cyanation of aryl halides. Available from: [Link]

PTC Organics, Inc. PTC Cyanation. Available from: [Link]
Wikipedia. Cetirizine. Available from: [Link]

Waser, M., et al. (2016). New strategies and applications using electrophilic cyanide-transfer
reagents under transition metal-free conditions. RSC Publishing. Available from: [Link]

Beller, M., et al. (2007). Phase-transfer catalysis in the nickel-catalyzed cyanation of aryl
halides. SciSpace. Available from: [Link]

Google Patents. (2014). CN103497166A - Synthesis method of cetirizine hydrochloride
intermediate.

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://en.wikipedia.org/wiki/Strecker_amino_acid_synthesis
https://www.alinteritarim.org/abstract.php?id=1385
https://www.organic-chemistry-portal.com/named-reactions/strecker-synthesis.html
https://pubs.acs.org/doi/10.1021/acs.orglett.0c02113
http://www.tkc.co.kr/eng/product/msds/NaCN(eng).pdf
https://www.scribd.com/document/371658514/Sodium-Cyanide-Safety-Guide
https://unitedchemical.com/sodium-cyanide-safety-precautions-guide-for-daily-exposure/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3407338/
https://pubs.rsc.org/en/content/articlelanding/2020/ra/d0ra05960a
https://www.ptcorganics.com/ptc-cyanation-2/
https://en.wikipedia.org/wiki/Cetirizine
https://pubs.rsc.org/en/content/articlehtml/2016/qo/c6qo00390g
https://typeset.io/papers/phase-transfer-catalysis-in-the-nickel-catalyzed-cyanation-2q5h2c5w0g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ResearchGate. (2024). Different Synthetic Routes of Cetirizine Dihydrochloride Along with
Their Comparative Analysis and Clinical Efficacy. Available from: [Link]

ResearchGate. (2016). New Manufacturing Procedure of Cetirizine. Available from: [Link]

Google Patents. (2010). JP2010180142A - Method for producing cyclohexanecarbonitrile.
Google Patents. (2014). EP2616433B1 - Process for preparing a cyclohexanecarbonitrile
derivative.

Google Patents. (2004). WO2004041761A1 - Method for purifying 1,1-bis(4'-hydroxy-3'-
methylphenyl)cyclohexane and methods of producing polycarbonates therefrom.

Simbera, J., et al. (2014). New One-Pot Methods for Preparation of Cyclohexanecarbonitrile
—Green Chemistry Metrics Evaluation for One-Pot and Similar. Scirp.org. Available from:
[Link]

ResearchGate. (2018). *H-NMR spectra of (E)-2-(4-hydroxyphenyl)-3-(4-
nitrophenyl)acrylonitrile 8. Available from: [Link]

ResearchGate. (2000). Synthesis and crystal structure of 3-(4'-methoxyphenyl)- and 3-(4'-
hydroxyphenyl)-1-amino-3a,4,5,9b-tetrahydro-9b-hydroxy-3H- cyclopenta[a]naphthalene-2-
carbonitrile. Available from: [Link]

Semantic Scholar. (2022). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV)
Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis, a. Available from: [Link]

Google Patents. (1995). JPH0791256B2 - Process for producing 1,3,3-trimethyl-5-oxo-
cyclohexane-carbonitrile.

YouTube. (2021). Structure Determination from Spectra (1) (H NMR, C NMR, IR) [Ketone,
Ester, Carboxylic Acid]. Available from: [Link]

YouTube. (2017). Solving an Unknown Organic Structure using NMR, IR, and MS. Available
from: [Link]

PubMed. (2019). Data on GC/MS Elution Profile, 1 H and 13 C NMR Spectra of 1-, 3-, and 6-
Nitrobenzo[ a]pyrenes. Available from: [Link]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.researchgate.net/publication/386000109_Different_Synthetic_Routes_of_Cetirizine_Dihydrochloride_Along_with_Their_Comparative_Analysis_and_Clinical_Efficacy
https://www.researchgate.net/publication/309880295_New_Manufacturing_Procedure_of_Cetirizine
https://www.scirp.org/html/4-1260274_46048.htm
https://www.researchgate.net/figure/H-NMR-spectra-of-E-2-4-hydroxyphenyl-3-4-nitrophenyl-acrylonitrile-8_fig3_329018442
https://www.researchgate.net/publication/250106299_Synthesis_and_crystal_structure_of_3-4'-methoxyphenyl-_and_3-4'-hydroxyphenyl-1-amino-3a459b-tetrahydro-9b-hydroxy-3H-cyclopentaanaphthalene-2-carbonitrile
https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-NMR%2C-a-G%C3%BCne%C5%9F-Ta%C5%9F/3b5d8479e00185121415497475355606d194726e
https://www.youtube.com/watch?v=52S79bL3IqE
https://www.youtube.com/watch?v=6i5-343uSgU
https://pubmed.ncbi.nlm.nih.gov/31867451/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b597251?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

PubMed. (1980). Purification of human prothrombin fragment 1 using hydrophobic interaction
chromatography on phenyl-sepharose. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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